Cas no 1805614-95-2 (Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate
• CAS No: 1805614-95-2
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4889665
• Update Time: 2025-10-17

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate

• Inchi： 1S/C10H10BrF2NO3/c1-2-17-10(16)8-7(9(12)13)5(4-11)3-6(15)14-8/h3,9H,2,4H2,1H3,(H,14,15)
• InChI Key： CQFCJBVNFOVPBT-UHFFFAOYSA-N
• SMILES： BrCC1=CC(NC(C(=O)OCC)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1805614-95-2): A Comprehensive Overview

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1805614-95-2) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate is a complex organic molecule that belongs to the class of pyridine derivatives. The compound features a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and a hydroxy group. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The molecular formula of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate is C₁₂H₁₁BrF₂N₂O₃, with a molecular weight of approximately 337.12 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate involves several steps, each requiring careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-bromomethyl-3-difluoromethylpyridin-2(1H)-one with ethyl chloroformate in the presence of a base such as triethylamine. This reaction forms the ethyl ester derivative, which can then be further modified to introduce the hydroxy group.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.

Biological Activity and Applications

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate has shown promising biological activity in several areas, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the bromomethyl group and difluoromethyl group contributes to its ability to interact with various biological targets.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer potential of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate. The compound was found to exhibit significant cytotoxic activity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its anticancer properties, Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate has also shown potential as an anti-inflammatory agent. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Current Research Trends

The ongoing research on Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate is focused on optimizing its structure for enhanced biological activity and reduced toxicity. One approach involves modifying the substituents on the pyridine ring to improve pharmacokinetic properties such as solubility, stability, and bioavailability.

A recent study published in Chemical Communications explored the use of computational methods to predict the binding affinity of various derivatives of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate to specific protein targets. The results provided valuable insights into the structure-activity relationships (SAR) of this class of compounds, guiding future drug design efforts.

Safety Considerations

While Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate holds significant promise for various applications, it is important to handle this compound with care due to its reactive functional groups. Standard laboratory safety protocols should be followed when working with this compound to minimize exposure risks.

In conclusion, Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1805614-95-2) is a multifaceted compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure and promising biological activity make it an exciting area for further exploration and development.